1-(3-Methoxybenzyl)-3-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)urea

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-3-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea
• InChI: InChI=1S/C22H29N5O2/c1-29-18-6-4-5-16(13-18)14-23-22(28)26-17-9-11-27(12-10-17)21-19-7-2-3-8-20(19)24-15-25-21/h4-6,13,15,17H,2-3,7-12,14H2,1H3,(H2,23,26,28)
• InChI Key: OKGGVKOTSYTHDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)NC2CCN(CC2)C3=NC=NC4=C3CCCC4
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

1-(3-Methoxybenzyl)-3-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Analytical Applications

One study discusses the synthesis of a deuterium-labeled compound, "1-(4-methoxybenzyl)-3-(5-nitrothiazol-2-yl)urea (AR-A014418)," used as an internal standard for LC–MS analysis, highlighting its importance in pharmacokinetics studies. The synthesis involved a seven-step process starting from commercially available precursors, resulting in a compound with high chemical and isotope purity (D. Liang et al., 2020). This approach underscores the significance of precise synthesis methods in creating standards for drug analysis and pharmacokinetic research.

Chemical Rearrangements

Research on "1-(α-hydroxybenzyl)-1,2,3,4-tetrahydroisoquinolines" illustrates chemical rearrangements under specific conditions, producing compounds with potential pharmacological relevance. When methoxy-substituted derivatives are heated in formic acid, they initially rearrange to give "5-phenyl-2,3-dihydro-1H-3-benzazepines," which upon further heating reduce to "1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepines" (R. McMahon et al., 1982). This study highlights the intricate chemical processes that can alter the structure and potential utility of methoxy-substituted compounds.

Pharmacological Potential

Another domain of research includes the identification of metabolites of specific compounds, providing insight into their pharmacological potential and metabolism. For example, the metabolites of "(–)-N-{2-[(R)-3-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)piperidino]ethyl}-4-fluorobenzamide (YM758)," a novel inhibitor for cardiovascular conditions, were identified, elucidating the compound's metabolism and the role of renal and hepatic transporters in its excretion (K. Umehara et al., 2009). This research underscores the importance of understanding the metabolic pathways of potential therapeutic agents.